Cas no 1459719-81-3 ((1S,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine)

• Product Name: (1S,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine
• CAS No: 1459719-81-3
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 2950473
• PubChem ID: 51888191
• Update Time: 2025-05-20

(1S,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 替格瑞洛杂质B
• (1R,2R)-2-(3,4-difluorophenyl)cyclopropan-1-aminecompound with (1S,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine(1:1) dihydrochloride
• (1S,2S)-2-(3,4-Difluorophenyl)cyclopropanamine
• 37OQ6J1I62
• (1S,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine
• Cyclopropanamine, 2-(3,4-difluorophenyl)-, (1S,2S)-
• (1S,2S)-2-(3,4-Difluorophenyl)cyclopropylamine
• 2-(3,4-Difluorophenyl)cyclopropanamine, (1S,2S)-
• SCHEMBL15286633
• (1S,2S)-2-(3,4-Difluorophenyl)-cyclopropanamine
• UNII-37OQ6J1I62
• 1459719-81-3

• Inchi： 1S/C9H9F2N/c10-7-2-1-5(3-8(7)11)6-4-9(6)12/h1-3,6,9H,4,12H2/t6-,9-/m0/s1
• InChI Key： QVUBIQNXHRPJKK-RCOVLWMOSA-N
• SMILES： FC1=C(C=CC(=C1)[C@@H]1C[C@@H]1N)F

Computed Properties

• Exact Mass: 169.07
• Monoisotopic Mass: 169.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 212.5±40.0 °C at 760 mmHg
• Flash Point: 99.0±14.4 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(1S,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1S,2S)-2-(3,4-difluorophenyl)cyclopropan-1-amine

(1S,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine: A Comprehensive Overview

(1S,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine, also known by its CAS Registry Number 1459719-81-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of cyclopropane derivatives, which have been extensively studied due to their unique structural properties and potential applications in drug design. The compound's structure features a cyclopropane ring substituted with an amino group at position 1 and a 3,4-difluorophenyl group at position 2. The stereochemistry of the molecule is defined as (1S,2S), which plays a crucial role in its biological activity and interactions.

The synthesis of (1S,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine involves a series of carefully designed reactions that ensure the correct stereochemistry and substitution pattern. Recent advancements in asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess. The use of chiral catalysts and ligands has been pivotal in achieving the desired stereochemical outcome, making this compound a valuable tool in asymmetric catalysis research.

One of the most promising applications of (1S,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine lies in its potential as a lead compound for drug discovery. The cyclopropane ring introduces unique strain and electronic properties that can enhance the molecule's binding affinity to target proteins. Recent studies have demonstrated that this compound exhibits significant activity against various enzyme targets, including kinases and proteases. Its ability to modulate these targets makes it a candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, (1S,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine has been utilized as a building block in the construction of more complex molecular architectures. The presence of the amino group allows for further functionalization through various coupling reactions, enabling the creation of libraries of related compounds for high-throughput screening. This versatility underscores the importance of this compound in modern medicinal chemistry.

The physical properties of (1S,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine are also worth noting. Its molecular weight is approximately 205 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental standpoint, recent research has focused on the degradation pathways and ecological impact of (1S,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. This finding is particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, (1S,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine stands out as a versatile and intriguing molecule with applications spanning organic synthesis, pharmacology, and environmental science. Its unique structure and stereochemistry continue to drive innovative research across multiple disciplines. As our understanding of this compound deepens through ongoing studies and collaborations between academic institutions and industry partners alike,
we can expect further breakthroughs that will enhance its utility across diverse fields.